Cas no 5460-40-2 (Heptane,3-(dibutoxymethyl)-)

• Product name: Heptane,3-(dibutoxymethyl)-
• CAS No: 5460-40-2
• MF: C₁₆H₃₄O₂
• MW: 258.43996
• CID: 381430
• PubChem ID: 228551

Heptane,3-(dibutoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Heptane,3-(dibutoxymethyl)-
• 3-(dibutoxymethyl)heptane
• 2-Aethyl-1,1-dibutoxy-hexan
• 2-Aethyl-hexanal-dibutylacetal
• 2-ethylhexanal dibutyl acetal
• 2-ethyl-hexanal-dibutylacetal
• AC1L5GB7
• AC1Q58TQ
• AG-J-80324
• AR-1E7493
• CTK5A1863
• NSC21543
• DTXSID50281403
• SCHEMBL7530675
• NSC-21543
• 5460-40-2

• Inchi： InChI=1S/C16H34O2/c1-5-9-12-15(8-4)16(17-13-10-6-2)18-14-11-7-3/h15-16H,5-14H2,1-4H3
• InChI Key： GXWYMXOQFFBFSY-UHFFFAOYSA-N
• SMILES： CCCCC(CC)C(OCCCC)OCCCC

Computed Properties

• Exact Mass: 258.25602
• Monoisotopic Mass: 258.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46